Cas no 145743-63-1 (WAY127093B (racemate))

• Product Name: WAY127093B (racemate)
• CAS No: 145743-63-1
• MF: C₂₃H₂₈N₄O₄
• MW: 424.492825508118
• CID: 2950109
• PubChem ID: 19792796
• Update Time: 2025-07-02

WAY127093B (racemate) Chemical and Physical Properties

Names and Identifiers

• WAY127093B (racemate)
• WAY 127093B racemate
• WAY-127093B racemate
• PD163349
• JBTJXXDPSJKBRV-UHFFFAOYSA-N
• 3-(3-(CYCLOPENTYLOXY)-4-METHOXYPHENYL)-2-METHYL-5-OXO-N-(PYRIDIN-3-YLMETHYL)PYRAZOLIDINE-1-CARBOXAMIDE
• AKOS040740558
• 3-[3-(cyclopentyloxy)-4-methoxyphenyl]-2-methyl-5-oxo-N-(3-pyridinylmethyl)-1-pyrazolidine carboxamide
• DA-59099
• F95230
• 145743-63-1
• WAY127093B racemate
• HY-101749
• SCHEMBL7293814
• TS-07911
• CS-6557

• Inchi： InChI=1S/C23H28N4O4/c1-26-19(13-22(28)27(26)23(29)25-15-16-6-5-11-24-14-16)17-9-10-20(30-2)21(12-17)31-18-7-3-4-8-18/h5-6,9-12,14,18-19H,3-4,7-8,13,15H2,1-2H3,(H,25,29)
• InChI Key： JBTJXXDPSJKBRV-UHFFFAOYSA-N
• SMILES： O=C(N1N(C)C(C2=CC=C(OC)C(OC3CCCC3)=C2)CC1=O)NCC4=CC=CN=C4

Computed Properties

• Exact Mass: 424.21105539g/mol
• Monoisotopic Mass: 424.21105539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 84Ų

WAY127093B (racemate) Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Additional information on WAY127093B (racemate)

Comprehensive Overview of WAY127093B (racemate) (CAS No. 145743-63-1): Properties, Applications, and Research Insights

WAY127093B (racemate) (CAS No. 145743-63-1) is a chemically significant compound that has garnered attention in pharmaceutical and biochemical research. This racemic mixture, composed of equal parts of enantiomers, exhibits unique properties that make it valuable for studying receptor interactions and metabolic pathways. Researchers often explore WAY127093B due to its potential role in modulating specific biological targets, though its exact mechanism remains under investigation.

The molecular structure of WAY127093B (racemate) contributes to its stability and solubility, which are critical for experimental applications. With a CAS registry number 145743-63-1, this compound is cataloged in major chemical databases, ensuring traceability and quality control. Its racemic nature allows scientists to compare the effects of individual enantiomers, a common practice in drug discovery and development.

One of the most searched questions about WAY127093B is its potential therapeutic applications. While not yet approved for clinical use, preliminary studies suggest it may influence neurological pathways, sparking interest in neurodegenerative disease research. This aligns with current trends in precision medicine and targeted therapies, where compounds like WAY127093B (racemate) are screened for activity against specific biomarkers.

In laboratory settings, WAY127093B is often utilized as a reference standard or analytical reagent. Its well-characterized properties (CAS 145743-63-1) make it particularly useful for method validation in chromatography and spectrometry. Researchers frequently inquire about proper handling protocols, storage conditions (-20°C recommended), and solubility profiles (DMSO or ethanol solutions), reflecting practical concerns in experimental work.

The synthesis of WAY127093B (racemate) involves multi-step organic reactions, with purity being a key quality indicator. Analytical techniques like HPLC and NMR are employed to verify the identity of CAS 145743-63-1, especially important when distinguishing between the racemic mixture and isolated enantiomers. This quality assurance aspect is crucial for reproducibility in scientific studies.

Recent publications have explored the pharmacokinetics of WAY127093B, addressing another common search query regarding its bioavailability and metabolic stability. These studies contribute to the growing body of knowledge about structure-activity relationships in this chemical class. The racemic form (CAS 145743-63-1) serves as important starting material for chiral separation studies and asymmetric synthesis development.

From a commercial perspective, WAY127093B (racemate) is available through specialty chemical suppliers, typically in milligram to gram quantities for research purposes. Pricing and availability fluctuate based on demand from academic and pharmaceutical research sectors. The CAS registry 145743-63-1 ensures unambiguous identification when sourcing this material from different vendors.

Environmental and safety assessments of WAY127093B indicate standard laboratory precautions are sufficient for handling. While comprehensive toxicological data may be limited due to its research-grade status, material safety data sheets provide essential guidance for researchers working with CAS 145743-63-1. This information addresses another frequent concern among potential users.

The future research directions for WAY127093B (racemate) may include more detailed investigations into its biological targets and potential therapeutic indications. With growing interest in personalized medicine, the separate evaluation of its enantiomers (derived from CAS 145743-63-1) could yield important insights into stereospecific activities. This aligns with current pharmaceutical industry trends toward chiral drug development.

In summary, WAY127093B (racemate) (CAS No. 145743-63-1) represents an important tool compound for biomedical research. Its well-defined characteristics, combined with ongoing scientific interest, ensure its continued relevance in studying complex biological systems. Researchers value this chemical for its versatility in experimental design and potential contributions to understanding fundamental biochemical processes.